Cas no 1804378-24-2 (Methyl 3-amino-5-cyanopicolinate)

• Product Name: Methyl 3-amino-5-cyanopicolinate
• CAS No: 1804378-24-2
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 4899704
• Update Time: 2025-06-09

Methyl 3-amino-5-cyanopicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-cyanopicolinate

• Inchi： 1S/C8H7N3O2/c1-13-8(12)7-6(10)2-5(3-9)4-11-7/h2,4H,10H2,1H3
• InChI Key： QNJBINVKXYRICD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CC(C#N)=CN=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 0.6
• Topological Polar Surface Area: 89

Additional information on Methyl 3-amino-5-cyanopicolinate

Research Briefing on Methyl 3-amino-5-cyanopicolinate (CAS: 1804378-24-2) in Chemical Biology and Pharmaceutical Applications

Methyl 3-amino-5-cyanopicolinate (CAS: 1804378-24-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique picolinate scaffold, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in modulating key biological pathways, making it a valuable tool for drug discovery and development.

The compound's structural features, including the amino and cyano functional groups, contribute to its reactivity and ability to form diverse derivatives. Researchers have leveraged these properties to design novel compounds targeting diseases such as cancer, inflammatory disorders, and infectious diseases. For instance, Methyl 3-amino-5-cyanopicolinate has been utilized in the synthesis of small-molecule inhibitors that selectively target protein kinases involved in cell proliferation and survival. These findings underscore its importance in the development of next-generation therapeutics.

Recent advancements in synthetic methodologies have further enhanced the accessibility and applicability of Methyl 3-amino-5-cyanopicolinate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis route for this compound, enabling its broader use in high-throughput screening and medicinal chemistry campaigns. The study also reported improved yields and purity, addressing previous challenges in large-scale production. These developments are expected to accelerate the exploration of its pharmacological potential.

In addition to its role in drug discovery, Methyl 3-amino-5-cyanopicolinate has been investigated for its utility in chemical biology probes. Its ability to selectively interact with biological targets has been exploited to study enzyme mechanisms and protein-ligand interactions. For example, a recent study in ACS Chemical Biology (2024) utilized this compound to develop fluorescent probes for real-time monitoring of kinase activity in live cells. Such applications highlight its versatility beyond traditional pharmaceutical uses.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives derived from Methyl 3-amino-5-cyanopicolinate. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovations in this area, potentially leading to clinical candidates in the near future.

In conclusion, Methyl 3-amino-5-cyanopicolinate (CAS: 1804378-24-2) represents a critical building block in modern chemical biology and pharmaceutical research. Its unique structural attributes and broad applicability make it a focal point for ongoing investigations. As synthetic and analytical techniques continue to evolve, this compound is poised to play an even greater role in the discovery of novel therapeutics and biological tools. Researchers are encouraged to explore its potential further, leveraging the latest advancements to unlock new opportunities in drug development and beyond.